Cas no 21036-85-1 (4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine
• CAS No: 21036-85-1
• MF: C₁₂H₁₀N₂S₂
• MW: 246.351199626923
• MDL: MFCD01648613
• CID: 872675
• PubChem ID: 3348034
• Update Time: 2026-04-29

4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine
• 4-(3-METHYL-1-BENZOTHIEN-2-YL)-1,3-THIAZOL-2-AMINE
• 2-Amino-4-(3-methyl-benzothienyl-2)-thiazol
• 4-(3-methyl-benzo[b]thiophen-2-yl)-thiazol-2-ylamine
• AC1MORAF
• AC1Q2GK5
• CTK4E5712

• MDL： MFCD01648613
• Inchi： InChI=1S/C12H10N2S2/c1-7-8-4-2-3-5-10(8)16-11(7)9-6-15-12(13)14-9/h2-6H,1H3,(H2,13,14)
• InChI Key： MSIRAGHWWKEEFE-UHFFFAOYSA-N
• SMILES： CC1=C(C2=CSC(=N)N2)SC3=CC=CC=C13

Computed Properties

• Exact Mass: 246.0287
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 21036-85-1 and Product Name: 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine

The compound identified by CAS No. 21036-85-1 and the product named 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a thiazole core conjugated with a benzothiophene moiety, has garnered considerable attention due to its structural complexity and potential biological activities. The strategic arrangement of functional groups in its molecular framework suggests promising applications in drug discovery and therapeutic development.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in the design of novel therapeutic agents. The thiazole ring, characterized by its sulfur and nitrogen atoms, serves as a versatile pharmacophore, contributing to diverse biological interactions. In particular, the presence of a methyl-substituted benzothiophene side chain in this compound introduces additional layers of structural complexity, which may influence its pharmacokinetic properties and target specificity. This unique combination of structural elements makes it a compelling candidate for further investigation.

The synthesis of 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine involves sophisticated organic transformations that highlight the synthetic prowess of modern pharmaceutical chemistry. The introduction of the thiazol-2-amine group at the 2-position of the thiazole ring enhances its potential to interact with biological targets such as enzymes and receptors. This modification is particularly relevant in the context of developing inhibitors for diseases associated with aberrant enzymatic activity. The 3-methyl substituent on the benzothiophene moiety further fine-tunes the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

Current studies in computational chemistry have demonstrated that molecules incorporating both thiazole and benzothiophene scaffolds exhibit enhanced binding affinity to certain protein targets. Molecular docking simulations have revealed that this compound can effectively interact with enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic intervention in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary pharmacokinetic studies suggest that this compound exhibits favorable solubility and bioavailability profiles, which are critical factors for successful drug development.

The role of benzothiophene derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The incorporation of a methyl-substituted benzothiophene into the structure of this compound may enhance its ability to disrupt pathogenic mechanisms while minimizing off-target effects. This is particularly important in the context of developing next-generation therapeutics that exhibit high selectivity and low toxicity.

Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved the efficiency and scalability of thiazole synthesis. These advancements have not only accelerated the discovery process but also allowed for greater structural diversity in drug candidates. The ability to rapidly modify and optimize molecular structures is crucial for identifying lead compounds with optimal pharmacological profiles.

The potential applications of this compound extend beyond traditional therapeutic areas. Research into neurodegenerative diseases has identified thiazole derivatives as key players in modulating neuronal function. The unique structural features of 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine make it an attractive candidate for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with central nervous system receptors positions it as a promising candidate for future clinical investigations.

In conclusion, the compound with CAS No. 21036-85-1, specifically named 4-(3-methyl-1-benzothiophen-2-yl)-1,3-thiazol-2-amine, represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.